Cas no 27512-72-7 (Ethychlozate)

Ethychlozate is a synthetic plant growth regulator belonging to the chemical class of chlorinated pyridines. It is primarily used to inhibit excessive vegetative growth in crops, promoting more efficient resource allocation toward fruit or grain development. The compound acts by interfering with gibberellin biosynthesis, leading to controlled stem elongation and improved plant architecture. Ethychlozate demonstrates systemic activity, enabling uniform distribution within treated plants. Its selective action minimizes phytotoxicity risks when applied at recommended rates. The regulator is particularly effective in cereal crops and fruit trees, where it enhances yield stability and reduces lodging susceptibility. Formulations are compatible with standard agricultural application methods.

Ethychlozate structure

Product Name:Ethychlozate

CAS No:27512-72-7

MF:C₁₁H₁₁ClN₂O₂

MW:238.670241594315

MDL:MFCD00056935

CID:53168

PubChem ID:329754802

Update Time:2025-10-17

Ethychlozate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(5-chloro-1H-indazol-3-yl)acetate
- Ethyl 5-chloro-1H-indazole-3-acetate
- Figaron
- IZAA
- Ethychlozate
- Ethyclozate
- ethyl 2-(5-chloro-2H-indazol-3-yl)acetate
- (5-chloro-1(2)H-indazol-3-yl)-acetic acid ethyl ester
- ethyl (5-chloro-1H-indazol-3-yl)acetate
- ethyl 5-chloro-3(1H)-indazolylacetate
- ethyl 5-chloro-3-indazoleacetate
- ethyl-(5-chlor-1h-indazol-3-yl)acetat
- Ethyl-5-chloro-3(1H)-indazolylacetate
- Etychlozate
- J 455
- CS-W009485
- J-016796
- Ethychlozate, PESTANAL(R), analytical standard
- BRN 0793218
- SCHEMBL119757
- SY033910
- DTXSID50181939
- 948551-57-3
- Ethychlozate 100 microg/mL in Acetonitrile
- 27512-72-7
- NS00021979
- Q27155609
- FT-0600458
- C18532
- PS-11151
- SCHEMBL23803099
- A876907
- CHEBI:81809
- HY-W008769
- Ethyl 5-chloro-1H-indazole-3-acetate; Figaron; IZAA
- MFCD00056935
- QT5JH0420U
- AKOS015843393
- UNII-QT5JH0420U
- AC5782
- 1H-Indazole-3-acetic acid, 5-chloro-, ethyl ester
- GLPZEHFBLBYFHN-UHFFFAOYSA-N
- XH1171
- DTXCID40104430
- IZAA cpd
- MDL： MFCD00056935
- Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)6-10-8-5-7(12)3-4-9(8)13-14-10/h3-5H,2,6H2,1H3,(H,13,14)
- InChI Key： GLPZEHFBLBYFHN-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C=1)=C(CC(=O)OCC)NN=2

Computed Properties

Exact Mass: 238.05100
Monoisotopic Mass: 238.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.4
Topological Polar Surface Area: 55A^2

Experimental Properties

Color/Form: Not determined
Density: 1.3408 (rough estimate)
Melting Point: 77 ºC
Boiling Point: 274 ℃ at 760 mmHg
Flash Point: 119.5 °C
Refractive Index: 1.5500 (estimate)
PSA: 54.98000
LogP: 2.32190
Solubility: Not determined

Ethychlozate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：UN3263 8/PG 3
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： S26-S36/37/39-S45
RTECS：NK7755000
Hazardous Material Identification：
Risk Phrases：R20
Storage Condition：0-6°C

Ethychlozate Customs Data

HS CODE：2933990018
Customs Data：

China Customs Code:
2933990018

Overview:

2933990018 Flutamidazole,Amidosulfuron,Trifluorobenzole et al [including indole butyric acid,Brompyrazon ,Piperazine,ethychlozate ,Triazole sulfonate,Tetrazolyl oxalamide].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Regulatory conditions:

S.Import and Export Pesticide Registration Certificate

Summary:

2933990018 5-amino-4-bromo-2-phenylpyridazin-3(2h)-one.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Ethychlozate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR70045-250mg	Ethyl (5-chloro-1H-indazol-3-yl)acetate	27512-72-7		250mg	£36.00	2025-02-20
Apollo Scientific	OR70045-1g	Ethyl (5-chloro-1H-indazol-3-yl)acetate	27512-72-7		1g	£128.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03468-100mg	Ethyl 2-(5-chloro-1H-indazol-3-yl)acetate	27512-72-7	-	100mg	¥3128.0	2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E911278-50mg	Ethychlozate	27512-72-7	BR	50mg	￥3,798.90	2022-01-14
TRC	E945525-100mg	Ethychlozate	27512-72-7		100mg	$ 75.00	2023-09-07
TRC	E945525-250mg	Ethychlozate	27512-72-7		250mg	$ 144.00	2023-09-07
TRC	E945525-500mg	Ethychlozate	27512-72-7		500mg	$ 230.00	2023-09-07
TRC	E945525-1g	Ethychlozate	27512-72-7		1g	$351.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	34085-100MG	Ethychlozate	27512-72-7		100mg	¥1588.06	2023-04-25
Fluorochem	079246-1g	Ethyl 2-(5-chloro-1H-indazol-3-yl)acetate	27512-72-7	95%	1g	￡200.00	2022-03-01

Ethychlozate Production Method

Ethychlozate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:27512-72-7)Ethychlozate

Order Number:sfd14141

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Ethychlozate Related Literature

1. Simultaneous determination of 10 plant growth promoters in fruits and vegetables with a modified QuEChERS based liquid chromatography tandem mass spectrometry method

Ren Shuiying,Gao Yun,Feng Shun,Lu Yi Anal. Methods 2015 7 9130
2. Determination of 21 plant growth regulators in tomatoes using an improved ultrasound-assisted QuEChERS technique combined with a liquid chromatography tandem mass spectrometry method

Ren Shuiying,Wan Hongfei,Feng Shun,Wang Jide,Lu Yi Anal. Methods 2016 8 4808

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